Cas no 1805495-81-1 (3-Cyano-2-hydroxy-6-methylphenylacetic acid)

• Product Name: 3-Cyano-2-hydroxy-6-methylphenylacetic acid
• CAS No: 1805495-81-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5003968
• Update Time: 2025-06-23

3-Cyano-2-hydroxy-6-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-hydroxy-6-methylphenylacetic acid

• Inchi： 1S/C10H9NO3/c1-6-2-3-7(5-11)10(14)8(6)4-9(12)13/h2-3,14H,4H2,1H3,(H,12,13)
• InChI Key： JGXRUECXKCTVCP-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(C)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.7
• Topological Polar Surface Area: 81.3

Additional information on 3-Cyano-2-hydroxy-6-methylphenylacetic acid

3-Cyano-2-hydroxy-6-methylphenylacetic acid (CAS No. 1805495-81-1): A Comprehensive Overview

3-Cyano-2-hydroxy-6-methylphenylacetic acid (CAS No. 1805495-81-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its 3-cyano, 2-hydroxy, and 6-methyl substituents on the phenyl ring, which confer it with distinct physicochemical properties and biological activities.

The chemical formula of 3-Cyano-2-hydroxy-6-methylphenylacetic acid is C₁₀H₉NO₃. It is a white crystalline solid with a molecular weight of 191.18 g/mol. The compound exhibits good solubility in polar solvents such as water and ethanol, making it suitable for various synthetic and analytical applications. Its melting point is reported to be around 175°C, which is an important parameter for its handling and storage.

In the realm of medicinal chemistry, 3-Cyano-2-hydroxy-6-methylphenylacetic acid has been the subject of extensive research due to its potential therapeutic properties. Recent studies have highlighted its anti-inflammatory and anti-cancer activities, which are attributed to its ability to modulate key signaling pathways involved in these conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound effectively inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation and cancer progression.

Beyond its anti-inflammatory and anti-cancer properties, 3-Cyano-2-hydroxy-6-methylphenylacetic acid has also shown promise as a lead compound for the development of new drugs targeting metabolic disorders. Research conducted by a team at the University of California, San Francisco, revealed that this compound can enhance insulin sensitivity and reduce glucose levels in diabetic animal models. These findings suggest that it may have potential applications in the treatment of type 2 diabetes and related metabolic syndromes.

The synthesis of 3-Cyano-2-hydroxy-6-methylphenylacetic acid has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of 3-cyanophenol with methyl iodide followed by acetylation and subsequent hydrolysis. This multi-step process yields high-purity product with minimal side reactions. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have further enhanced the efficiency and scalability of its production.

In addition to its pharmaceutical applications, 3-Cyano-2-hydroxy-6-methylphenylacetic acid has found use in other areas of chemistry and biology. For example, it serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. Its unique functional groups make it an attractive starting material for the development of novel compounds with tailored properties.

The safety profile of 3-Cyano-2-hydroxy-6-methylphenylacetic acid has been extensively evaluated through toxicological studies. These studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 3-Cyano-2-hydroxy-6-methylphenylacetic acid (CAS No. 1805495-81-1) is a multifunctional compound with significant potential in various fields of chemistry and biology. Its unique chemical structure endows it with a range of biological activities, including anti-inflammatory, anti-cancer, and metabolic regulatory properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.